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In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine is a
cornerstone of rational drug design. The unique physicochemical properties imparted by
fluorine—such as enhanced metabolic stability, increased binding affinity, and modulated
basicity of nearby functional groups—make fluorinated building blocks indispensable tools.[1]
2-Fluoro-4-methoxybenzonitrile stands out as a particularly valuable intermediate. Its
trifunctional nature, comprising a reactive nitrile, a metabolically robust fluoro-substituent, and
an electron-donating methoxy group, offers a versatile platform for the synthesis of complex
molecular architectures. This guide provides an in-depth analysis of its synthesis,
characterization, reactivity, and application, with a focus on the underlying chemical principles
that drive its utility in research and development.

Physicochemical and Spectroscopic Profile

A thorough understanding of a chemical intermediate begins with its fundamental properties
and spectroscopic signature. These data are critical for quality control, reaction monitoring, and
structural confirmation.

Physical and Chemical Properties
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The properties of 2-Fluoro-4-methoxybenzonitrile, a white solid at room temperature, are

summarized below.[1]

Property Value Source(s)
CAS Number 94610-82-9 [2]
Molecular Formula CsHeFNO [2]
Molecular Weight 151.14 g/mol [2]
Appearance White Solid [1]

Melting Point 62-65 °C

Boiling Point 233.9 £ 20.0 °C at 760 mmHg

Density 1.2+0.1 g/cm3

XLogP3 1.7 (2]

Flash Point 95.3+21.8°C

Spectroscopic Characterization

Confirming the identity and purity of 2-Fluoro-4-methoxybenzonitrile is achieved through a

combination of spectroscopic techniques. While a complete experimental dataset is not publicly

available, a robust and reliable spectroscopic profile can be predicted based on established

principles and data from analogous structures.[3][4]
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Technique Predicted Data and Interpretation

o (ppm) ~7.6-7.7 (1H, t, J = 8.8 Hz): H6, triplet
due to coupling with H5 and F. ~6.8-6.9 (1H, dd,
J = 8.8, 2.4 Hz): H5, doublet of doublets from
1H NMR coupling to H6 and H3. ~6.7-6.8 (1H, dd, J =
11.0, 2.4 Hz): H3, doublet of doublets from
ortho-coupling to F and meta-coupling to H5.
~3.8-3.9 (3H, s): Methoxy (-OCHs) protons.

0 (ppm) ~165 (d, tJCF = 255 Hz): C2, large
doublet due to direct C-F coupling. ~163 (s): C4.
13C NMR ~134 (d, 3JCF = 8 Hz): C6. ~118 (s): C=N. ~112
(d, 2JCF = 22 Hz): C1. ~109 (d, {JCF = 4 Hz):
C5. ~102 (d, 2JCF = 26 Hz): C3. ~56 (s): -OCHs.

~2230-2220: Sharp, strong C=N stretch. ~1610,
1500: Aromatic C=C stretching. ~1250-1200:

IR (cm™1) )
Aryl-O-CHs asymmetric stretch. ~1100-1000:
Aryl-F stretch.
m/z (%): 151 (M+, 100), 136 (M*-CHs), 108 (M*-
MS (EI)

CHs, -CO).

Synthesis and Mechanistic Considerations

Areliable and scalable synthesis is paramount for any valuable building block. While multiple
synthetic routes are conceivable, a robust pathway involves the strategic functionalization of a
readily available fluorophenol precursor. The following two-step protocol is proposed based on
well-established and high-yielding chemical transformations.

Workflow: Proposed Synthesis of 2-Fluoro-4-
methoxybenzonitrile
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Step 1: Synthesis of Phenolic Intermediate

(B—Fluorophenol)

Br2 / AcOH

G—Bromo—B—ﬂuorophenoD

Me2S04 / K2COs3

4-Bromo-3-fluoroanisole
(Protected Phenol)

CuCN /NMP, A

2-Fluoro-4-methoxybenzonitrile
(Intermediate)

BBr3 or HBr

(2-Fluoro-4-hydroxybenzonitrile)

Step 2: Final Methylation

(2—Fluoro—4—hydroxybenzonitrﬂe)

Mel { K2COs3 / Acetone

2-Fluoro-4-methoxybenzonitrile

(Final Product, CAS 94610-82-9)

Click to download full resolution via product page

Caption: Proposed two-stage synthesis pathway.
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Step 1: Synthesis of 2-Fluoro-4-hydroxybenzonitrile

The synthesis of the key phenolic intermediate can be adapted from established procedures for
fluorinated aromatics.[5]

o Rationale: This pathway begins with the bromination of 3-fluorophenol. Bromination occurs
selectively at the para-position due to the strong ortho,para-directing effect of the hydroxyl
group. The resulting 4-bromo-3-fluorophenol is then subjected to a Rosenmund—von Braun
reaction. To prevent side reactions with the acidic phenol, it is first protected as a methyl
ether. The nitrile group is introduced by heating with copper(l) cyanide in a polar aprotic
solvent like N-methyl-2-pyrrolidone (NMP). Finally, deprotection of the methyl ether yields the
desired phenolic intermediate.

» Self-Validation: Each step of this sequence can be monitored by TLC and the structure of the
intermediate confirmed by NMR spectroscopy before proceeding, ensuring the integrity of
the synthetic pathway.

Step 2: Methylation to 2-Fluoro-4-methoxybenzonitrile
(Protocol)

This final step is a classic Williamson ether synthesis, a reliable and high-yielding reaction.
e Protocol Details:

o To a stirred solution of 2-fluoro-4-hydroxybenzonitrile (1.0 eq) in acetone (10 mL/g), add
anhydrous potassium carbonate (1.5 eq).

o Add methyl iodide (1.2 eq) dropwise at room temperature.

o Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring for the disappearance
of starting material by TLC.

o After completion, cool the mixture to room temperature and filter off the inorganic salts.

o Concentrate the filtrate under reduced pressure to yield the crude product.
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o Purify the residue by recrystallization from an appropriate solvent system (e.g.,
ethanol/water or hexanes/ethyl acetate) to afford 2-Fluoro-4-methoxybenzonitrile as a

pure, white solid.

o Causality of Choices:

o Solvent (Acetone): Acetone is an ideal solvent as it is polar enough to dissolve the
reactants but does not interfere with the reaction. Its boiling point allows for gentle reflux

conditions.

o Base (K2COs3): Potassium carbonate is a mild, inexpensive, and easily removable base
sufficient to deprotonate the phenol without promoting side reactions.

o Methylating Agent (Mel): Methyl iodide is a highly reactive and efficient methylating agent
for this transformation.

Reactivity and Synthetic Utility

The synthetic power of 2-Fluoro-4-methoxybenzonitrile stems from the distinct reactivity of its
three functional groups. Understanding these allows for its strategic deployment in complex

synthesis.

Nitrile Transformations

. 2-Fluoro-4-methoxy-

Hs0", A benzoic Acid
1. LiAlHa4

2-Fluoro-4-methoxy- 2. H20 2-Fluoro-4-methoxy-

benzonitrile benzylamine
R-NH:2 / Base, A
SNAr Reaction
2-(Alkylamino)-4-methoxy-

benzonitrile
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Click to download full resolution via product page
Caption: Key synthetic transformations of the title compound.

 Nitrile Group: The nitrile is a versatile functional handle. It can be readily hydrolyzed under
acidic or basic conditions to the corresponding 2-fluoro-4-methoxybenzoic acid, a common
fragment in drug molecules.[6] Alternatively, it can be reduced using powerful reducing
agents like lithium aluminum hydride (LiAlH4) to furnish the 2-fluoro-4-methoxybenzylamine.

e Fluoro Group (Nucleophilic Aromatic Substitution - SNAr): The electron-withdrawing nitrile
group activates the ortho-positioned fluorine for SNAr. This is perhaps its most valuable
feature, allowing for the facile introduction of nucleophiles, particularly amines or thiols, at
the C2 position. This reaction is often the key step in building the core of a target molecule.

Application Profile: A Key Building Block for Novel
ENPP1 Inhibitors

The true measure of an intermediate's value is its successful application in synthesizing high-
value molecules. A recent and compelling example is the use of 2-Fluoro-4-
methoxybenzonitrile in the development of novel inhibitors for Ectonucleotide
Pyrophosphatase/Phosphodiesterase 1 (ENPP1).

ENPP1 is a key enzyme implicated in cancer progression, and its inhibition is a promising
therapeutic strategy.[1][7] In a recently disclosed patent, scientists utilized 2-Fluoro-4-
methoxybenzonitrile as a cornerstone for building a new class of heteroaromatic ENPP1
inhibitors.

Case Study: Synthesis of an ENPP1 Inhibitor Core

The patent describes a key SNAr reaction where the title compound is coupled with an amine
to construct the central diaryl amine scaffold of the potential drug candidate.[1][7]
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Caption: Patented reaction utilizing the title compound.

This application perfectly illustrates the intended use of this building block. The fluorine atom
serves as an excellent leaving group under thermal conditions, enabling the construction of a
C-N bond that would be difficult to form via other methods like traditional cross-coupling. The
methoxy and nitrile groups remain intact, available for further elaboration or to serve as critical
pharmacophoric features in the final API.

Safety, Handling, and Storage

As a senior scientist, ensuring laboratory safety is non-negotiable. 2-Fluoro-4-
methoxybenzonitrile is a hazardous chemical and must be handled with appropriate
precautions.

GHS Hazard Profile

Pictogram(s) Hazard Statement(s)

H302: Harmful if swallowed. H312: Harmful in
contact with skin. H315: Causes skin irritation.
H319: Causes serious eye irritation. H332:
Harmful if inhaled. H335: May cause respiratory

irritation.

Data aggregated from multiple supplier safety data sheets.

Recommended Handling Protocol
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» Engineering Controls: All manipulations should be performed in a certified chemical fume
hood to avoid inhalation of dust or vapors.

» Personal Protective Equipment (PPE):
o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Use chemical safety goggles or a face shield.
o Skin and Body Protection: Wear a flame-retardant lab coat.

» Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE, including
respiratory protection. Cover the spill with an inert absorbent material (e.g., vermiculite,
sand), sweep up, and place in a sealed container for hazardous waste disposal.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents, acids, and bases.

Conclusion

2-Fluoro-4-methoxybenzonitrile is more than just another chemical intermediate; it is a
strategically designed building block that addresses specific challenges in modern synthetic
chemistry. Its unique combination of functional groups provides a robust platform for creating
complex molecules, particularly in the field of medicinal chemistry. As demonstrated by its
recent application in the synthesis of novel cancer therapeutic agents, its importance is set to
grow. By understanding its synthesis, reactivity, and handling requirements, researchers can
effectively and safely leverage this versatile compound to accelerate the discovery and
development of next-generation pharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.inno-pharma.com/news/the-chemical-synthesis-of-2-fluoro-4-methoxybenzoic-acid-a-focus-on-efficiency-and-purity-38378687.html
https://www.benchchem.com/product/b1298646?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/WO2024149239A1/en
https://patents.google.com/patent/WO2024149239A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/639878
https://pubchem.ncbi.nlm.nih.gov/compound/639878
https://www.rsc.org/suppdata/dt/c4/c4dt01765j/c4dt01765j1.pdf
https://www.chemicalbook.com/SpectrumEN_394-47-8_13CNMR.htm
https://patents.google.com/patent/DE10227809A1/en
https://patents.google.com/patent/DE10227809A1/en
https://patents.google.com/patent/DE10227809A1/en
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-synthesis-of-2-fluoro-4-methoxybenzoic-acid-md
https://patents.google.com/patent/CN120476128A/zh
https://patents.google.com/patent/CN120476128A/zh
https://www.benchchem.com/product/b1298646/docs#foreword-the-strategic-value-of-fluorinated-scaffolds
https://www.benchchem.com/product/b1298646/docs#foreword-the-strategic-value-of-fluorinated-scaffolds
https://www.benchchem.com/product/b1298646/docs#foreword-the-strategic-value-of-fluorinated-scaffolds
https://www.benchchem.com/product/b1298646/docs#foreword-the-strategic-value-of-fluorinated-scaffolds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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